Cas no 74975-53-4 (1-Nonen-3-one,1-(4-methoxyphenyl)-, (E)- (9CI))

• Product Name: 1-Nonen-3-one,1-(4-methoxyphenyl)-, (E)- (9CI)
• CAS No: 74975-53-4
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 580354
• PubChem ID: 6382501
• Update Time: 2025-04-19

1-Nonen-3-one,1-(4-methoxyphenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Nonen-3-one,1-(4-methoxyphenyl)-, (E)- (9CI)
• 74975-53-4
• NSC-311447
• DTXSID50422990
• NSC311447

• Inchi： 1S/C16H22O2/c1-3-4-5-6-7-15(17)11-8-14-9-12-16(18-2)13-10-14/h8-13H,3-7H2,1-2H3/b11-8+
• InChI Key： ROONRUUQJRGHNB-DHZHZOJOSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)OC)CCCCCC

Computed Properties

• Exact Mass: 246.16198
• Monoisotopic Mass: 246.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3
• XLogP3: 4.5

Experimental Properties

• Density: 0.983
• Boiling Point: 388°Cat760mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.523
• PSA: 26.30000
• LogP: 4.24790